Cas no 18160-82-2 (3-Phenylisothiazole-4-carboxylic acid)

3-Phenylisothiazole-4-carboxylic acid is a heterocyclic compound featuring a phenyl-substituted isothiazole ring with a carboxylic acid functional group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals and agrochemicals. The isothiazole core contributes to its potential bioactivity, while the carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, or other derivatives. Its well-defined molecular framework makes it valuable in medicinal chemistry for designing enzyme inhibitors or bioactive molecules. The compound is typically characterized by high purity and stability, ensuring reliable performance in research and industrial applications.
3-Phenylisothiazole-4-carboxylic acid structure
18160-82-2 structure
Product Name:3-Phenylisothiazole-4-carboxylic acid
CAS No:18160-82-2
MF:C10H7NO2S
MW:205.233081102371
CID:2783388
Update Time:2025-05-27

3-Phenylisothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-phenylisothiazole-4-carboxylic acid
    • 4-Isothiazolecarboxylic acid, 3-phenyl-
    • 3-Phenyl-1,2-thiazole-4-carboxylic acid
    • 3-Phenylisothiazole-4-carboxylic acid
    • Inchi： 1S/C10H7NO2S/c12-10(13)8-6-14-11-9(8)7-4-2-1-3-5-7/h1-6H,(H,12,13)
    • InChI Key： KPFIQSITWQLVSH-UHFFFAOYSA-N
    • SMILES： S1C=C(C(=O)O)C(C2C=CC=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • XLogP3: 2.2
  • Topological Polar Surface Area: 78.4

3-Phenylisothiazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
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3-Phenylisothiazole-4-carboxylic acid
 18160-82-2 95+%
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Chemenu
CM512044-1g
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Enamine
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1PlusChem
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4-Isothiazolecarboxylic acid, 3-phenyl-
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1PlusChem
1P0023F9-100mg
4-Isothiazolecarboxylic acid, 3-phenyl-
 18160-82-2 95%
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 $485.00 2024-06-18
1PlusChem
1P0023F9-250mg
4-Isothiazolecarboxylic acid, 3-phenyl-
 18160-82-2 95%
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1PlusChem
1P0023F9-500mg
4-Isothiazolecarboxylic acid, 3-phenyl-
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500mg
 $1012.00 2024-06-18
1PlusChem
1P0023F9-1g
4-Isothiazolecarboxylic acid, 3-phenyl-
 18160-82-2 95%
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 $1281.00 2024-06-18
1PlusChem
1P0023F9-2.5g
4-Isothiazolecarboxylic acid, 3-phenyl-
 18160-82-2 95%
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 $2449.00 2024-06-18
1PlusChem
1P0023F9-5g
4-Isothiazolecarboxylic acid, 3-phenyl-
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